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Compound of Interest

Compound Name:
2-(3-Methylphenoxy)propanoic

acid

CAS No.: 25140-95-8

Cat. No.: B1295994

Get Quote

CAS Number: 25140-95-8 Formula: C₁₀H₁₂O₃ Molecular Weight: 180.20 g/mol Synonyms: 2-

(m-Tolyloxy)propionic acid; (±)-2-(3-Methylphenoxy)propanoic acid

Part 1: Executive Technical Summary
2-(3-Methylphenoxy)propanoic acid is a carboxylic acid intermediate used primarily in the

synthesis of agrochemicals and pharmaceutical building blocks. Structurally, it belongs to the

phenoxypropanoic acid class, sharing a scaffold with known herbicides (e.g., Mecoprop) and

taste modifiers (e.g., Lactisole).

While specific toxicological data for this unchlorinated analog is less ubiquitous than its

chlorinated counterparts, its acidic nature and lipophilic tolyl moiety dictate a specific safety

profile. It must be handled as a Corrosive/Irritant capable of causing serious eye damage and

skin irritation, with potential acute oral toxicity.
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Part 2: Physicochemical Profile & Stability
Understanding the physical state is the first line of defense in exposure prevention.

Property Value / Characteristic Handling Implication

Physical State Solid (Crystalline Powder)
Dust explosion hazard if

aerosolized; inhalation risk.

Melting Point
85–89 °C (Typical range for

analogs)

Store below 30°C to prevent

caking.

Solubility
Low in water; High in organic

solvents (EtOH, DMSO)

Use organic solvent protocols

(flammability) during

dissolution.

pKa ~3.7 – 3.8 (Predicted)

Exists as an anion at

physiological pH; corrosive to

mucous membranes in free

acid form.

Partition Coeff (logP) ~2.5 (Predicted)
Moderate lipophilicity; potential

for dermal absorption.

Part 3: Hazard Identification & Toxicology (Read-
Across Analysis)
Note: Direct GHS data for CAS 25140-95-8 is often extrapolated from the structurally similar

Mecoprop (CAS 93-65-2). The absence of chlorine reduces persistence but does not eliminate

acute toxicity.

Primary Hazards (GHS Classification Inferred)
Skin Corrosion/Irritation (Category 2): Causes skin irritation upon contact. The free acid

functionality can denature proteins locally.

Serious Eye Damage (Category 1): Risk of irreversible corneal damage due to acidity and

surfactant-like properties of the phenoxy anion.
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Acute Toxicity, Oral (Category 4): Harmful if swallowed. Analogs suggest an LD50 range of

500–1500 mg/kg (Rat).

Specific Target Organ Toxicity
Respiratory: Inhalation of dust causes irritation to the upper respiratory tract.

Metabolic: Phenoxy acids can interfere with lipid metabolism (peroxisome proliferation) in

rodent models, though human relevance varies.

Part 4: Risk Mitigation & Engineering Controls[3]
Hierarchy of Controls

Elimination: Use pre-dissolved solutions where possible to avoid dust.

Engineering: All weighing and transfer operations must occur inside a Class II Biosafety

Cabinet or Chemical Fume Hood.

PPE:

Gloves: Nitrile (0.11 mm) is sufficient for incidental splash. For prolonged handling in

organic solvents, use Viton or Silver Shield laminate gloves.

Eye Protection: Chemical splash goggles are mandatory. Face shields are required during

synthesis scale-up (>10g).

Synthesis Safety (Field-Proven Insight)
Researchers often synthesize this compound via Williamson Ether Synthesis (Reaction of m-

cresol + 2-chloropropionic acid + NaOH).

Critical Hazard Point: The starting material, m-cresol, is highly toxic and corrosive (absorbs

through skin). The reaction generates heat.

Protocol: Always add the base slowly to the phenol/chloroacid mixture at controlled

temperatures (0–5°C) to prevent thermal runaway and vaporization of toxic intermediates.

Workflow Visualization

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295994?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram outlines the decision logic for handling and exposure response.

Handling 2-(3-Methylphenoxy)propanoic acid

Check Physical State

Solid / Powder Solution (DMSO/EtOH)

Use Fume Hood + N95/P100
Avoid Aerosolization

Use Splash Goggles + Nitrile Gloves
Check Solvent SDS

Accidental Exposure?

Eye Contact

Yes

Skin Contact

Yes

Rinse 15 min (Lifting Lids)
Consult Ophthalmologist

Wash with Soap/Water
Remove Contaminated Clothing

Click to download full resolution via product page

Caption: Decision logic for handling physical states and executing emergency response

protocols.

Part 5: Storage & Stability Protocol
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To ensure data integrity in drug development assays, compound stability is paramount.

Hygroscopicity: Carboxylic acids can be hygroscopic. Store in a desiccator or tightly sealed

container.

Oxidation: The ether linkage is generally stable, but the benzylic methyl group (on the tolyl

ring) is susceptible to slow oxidation over years. Store under Argon or Nitrogen for long-term

archiving.

Incompatibilities:

Strong Oxidizers: Reaction may generate heat.

Strong Bases: Will form salts (exothermic reaction).

Part 6: Waste Disposal & Regulatory Compliance
Classification: Treat as "Hazardous Chemical Waste" (Toxic/Irritant).

Method: Dissolve in a combustible solvent and burn in a chemical incinerator equipped with

an afterburner and scrubber.

Aquatic Note: Do not release into drains. Phenoxy acids can be persistent in anaerobic soil

conditions, though less so than their chlorinated cousins.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 25140-95-8 | 2-(3-METHYLPHENOXY)PROPANOIC ACID - Capot Chemical
[capotchem.com]

To cite this document: BenchChem. [Technical Guide: Safety, Handling, and Application of 2-
(3-Methylphenoxy)propanoic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295994/docs#technical-guide-safety-handling-and-
application-of-2-3-methylphenoxy-propanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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